1-(4-Chlorophenyl)-2-(4-chloropyridin-2-yl)ethanone

• Molecular Formula: C13H9Cl2NO
• Molecular Weight: 266.12 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-(4-chloropyridin-2-yl)ethanone
• InChI: InChI=1S/C13H9Cl2NO/c14-10-3-1-9(2-4-10)13(17)8-12-7-11(15)5-6-16-12/h1-7H,8H2
• InChI Key: OVMAORYTDFUVCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CC2=NC=CC(=C2)Cl)Cl

Description

1-(4-Chlorophenyl)-2-(4-chloropyridin-2-yl)ethanone is a useful research compound. Its molecular formula is C13H9Cl2NO and its molecular weight is 266.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-2-methylpyridine (23.07 g, 181 mmol) and methyl 4-chlorobenzoate (30.8 g, 181 mmol) in dry THF (500 mL) at 0° C. was added 1 M LiHMDS in THF (63.5 g, 380 mmol) slowly via a dropping funnel. When complete, the reaction was quenched with NaHCO3 solution, concentrated under reduced pressure, and extracted with ethyl acetate. The combined organics were dried over Na2SO4, filtered and the filtrate was concentrated under reduced pressure to provide the title compound.